Cas no 663616-39-5 (1H-Pyrazole-1-acetic acid, 5-amino-3-(4-methoxyphenyl)-)

• Product Name: 1H-Pyrazole-1-acetic acid, 5-amino-3-(4-methoxyphenyl)-
• CAS No: 663616-39-5
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• CID: 1708831
• Update Time: 2024-08-31

1H-Pyrazole-1-acetic acid, 5-amino-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetic acid, 5-amino-3-(4-methoxyphenyl)-

• Inchi： 1S/C12H13N3O3/c1-18-9-4-2-8(3-5-9)10-6-11(13)15(14-10)7-12(16)17/h2-6H,7,13H2,1H3,(H,16,17)
• InChI Key： FNPTWGWSVIIBQU-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C(N)=CC(C2=CC=C(OC)C=C2)=N1

Computed Properties

• Exact Mass: 247.09579

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 526.1±50.0 °C(Predicted)
• PSA: 90.37
• pka: 2.45±0.10(Predicted)